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Executive Summary
I-CBP 112 is a highly potent, selective chemical probe designed to target the bromodomains of

the paralogous transcription co-activators CBP (CREBBP) and p300 (EP300). Unlike pan-BET

inhibitors (e.g., JQ1) that target BRD4, I-CBP 112 provides a precision tool for dissecting the

specific roles of CBP/p300 in chromatin architecture and oncogenic signaling.

This guide serves as a technical manual for utilizing I-CBP 112 in experimental workflows. It

moves beyond basic descriptions to explore the compound's unique mechanism of action—

specifically its dual ability to displace CBP/p300 from chromatin while paradoxically stimulating

HAT catalytic activity at specific histone residues.

Molecular Mechanism of Action[1]
Structural Basis and Selectivity
I-CBP 112 functions as an acetyl-lysine (Kac) mimetic.[1] It binds to the hydrophobic pocket of

the CBP/p300 bromodomain, competitively displacing the protein from acetylated chromatin.

Binding Mode: The compound mimics the acetylated lysine residue of histone tails,

occupying the asparagine-anchored binding pocket (Asn1168 in CBP) essential for
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bromodomain recognition.

Selectivity: A critical feature of I-CBP 112 is its selectivity profile.[1][2][3] It spares the BET

family (BRD2, BRD3, BRD4), which is crucial for distinguishing CBP-driven pathology from

general transcriptional elongation defects.

The Mechanistic Paradox: Displacement vs. Activation
While I-CBP 112 displaces CBP/p300 from chromatin, it induces a conformational change that

allosterically activates the adjacent HAT (Histone Acetyltransferase) domain.

Chromatin Displacement: High-affinity binding prevents the bromodomain from "reading"

acetylated nucleosomes, increasing the protein's mobility (measured via FRAP).

HAT Hyperactivation: Contrary to simple inhibition, I-CBP 112 binding stimulates the

acetylation of H3K18 and H3K23.[4] This suggests that the bromodomain normally exerts an

auto-inhibitory constraint on the HAT domain, which the ligand releases.

Quantitative Selectivity Profile
Target Domain Kd (nM) Selectivity Ratio (vs. CBP)

CBP Bromodomain 151 1x (Reference)

p300 Bromodomain 167 ~1.1x

BRD4 (BD1) > 50,000 > 300x

BRD4 (BD2) > 50,000 > 300x

BRD2 / BRD3 > 50,000 > 300x

Data synthesized from Picaud et al., Cancer Res 2015.[1][5]

Visualization of Signaling Pathways[1]
The following diagram illustrates the dual mechanism of I-CBP 112: displacing the protein from

chromatin while simultaneously triggering downstream HAT activity.
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Figure 1: Dual mechanism of I-CBP 112 showing chromatin displacement and allosteric HAT

activation.

Experimental Validation Protocols
To rigorously validate I-CBP 112 activity in your specific model, utilize the following self-

validating protocols. These are designed to confirm target engagement (FRAP) and genomic

impact (ChIP-Seq).

Protocol A: Fluorescence Recovery After
Photobleaching (FRAP)
Objective: Quantify the displacement of CBP from chromatin in live cells. A decrease in

recovery time (

) indicates reduced chromatin binding affinity.

Methodology:

Transfection: Transfect HEK293T or U2OS cells with a plasmid encoding GFP-CBP-

Bromodomain (or full-length GFP-CBP).
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Control: Include a parallel transfection with a GFP-CBP mutant (N1168F) which cannot

bind acetyl-lysine, serving as a "zero-binding" control.

Treatment: 24h post-transfection, treat cells with I-CBP 112 (1-5 µM) or DMSO vehicle for 1-

4 hours.

Photobleaching:

Use a confocal microscope with a high-power laser (488 nm).

Select a region of interest (ROI) within the nucleus (avoiding nucleoli).

Bleach the ROI (100% laser power, <200ms) to reduce fluorescence to ~0%.

Acquisition: Monitor fluorescence recovery in the ROI every 0.5s for 60-120 seconds.

Analysis:

Normalize data:

.

Fit to a single exponential recovery curve.

Validation Criteria: I-CBP 112 treatment should significantly reduce the

(half-time of recovery) compared to DMSO, mimicking the kinetics of the N1168F mutant
(rapid diffusion due to lack of binding).

Protocol B: ChIP-Seq for Genomic Displacement
Objective: Map the genome-wide loss of CBP/p300 occupancy.

Methodology:

Crosslinking: Treat cells (e.g., MOLM-13 or K562) with I-CBP 112 (2 µM, 6h). Crosslink with

1% formaldehyde for 10 min.
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Spike-in Normalization (Critical): Because I-CBP 112 causes global loss of binding, standard

normalization (RPM) will mask the effect. You must use Drosophila or mouse chromatin

spike-ins to normalize the sequencing library.

Immunoprecipitation: Use a validated antibody against CBP (e.g., Cell Signaling D6C5) or

p300.

Sequencing & Analysis:

Map reads to the reference genome (hg38) and the spike-in genome.

Calculate a scaling factor based on spike-in read counts.

Validation Criteria: A successful experiment will show a global reduction in peak height at

super-enhancers and promoters in the treated sample vs. control after spike-in

normalization.

Experimental Workflow Visualization
The following diagram outlines the logical flow for validating I-CBP 112 in a new biological

model, ensuring robust data generation.
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Figure 2: Step-by-step validation workflow for I-CBP 112.

Therapeutic Implications
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Acute Myeloid Leukemia (AML)
I-CBP 112 has demonstrated significant efficacy in MLL-fusion driven leukemias.[2] The

mechanism involves the displacement of the CBP/p300 complex from specific loci required for

the maintenance of the "stemness" program (e.g., MYC, BCL2).

Synergy: It acts synergistically with BET inhibitors (e.g., JQ1) and standard chemotherapy

(Doxorubicin), suggesting a potential for combination therapy to overcome resistance.[6]

Prostate Cancer
In androgen receptor (AR)-positive prostate cancer, CBP/p300 are critical co-activators for AR.

I-CBP 112 disrupts this interaction, leading to downregulation of AR-target genes and inhibition

of tumor growth.[5]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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